A CNT-like coordination tube with cyano-bridges

Dalton Transactions Pub Date: 2007-05-10 DOI: 10.1039/B702500A

Abstract

Reaction of K2[Ru(bipy)(CN)4] with MnCl2 produces a novel bimetallic compound {Mn(H2O)2[Ru(bipy)(CN)4]} (bipy = 2,2′-bipydine), exhibiting a CNT-like structure bridged by cyanide groups and high thermal stability, which has been first observed in coordination polymers.

Graphical abstract: A CNT-like coordination tube with cyano-bridges
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